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Compound of Interest

Compound Name: Metabolex-36

Cat. No.: B608977 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of the

research chemical Metabolex-36 is a critical component of laboratory safety and environmental

responsibility. As a halogenated aromatic compound containing a pyrazole moiety, specific

handling and disposal procedures are necessary to mitigate potential risks to human health

and the ecosystem. This document provides a comprehensive guide to the recommended

disposal protocols for Metabolex-36, based on general principles of chemical waste

management.

Disclaimer: No specific Safety Data Sheet (SDS) for Metabolex-36 was found. The following

procedures are based on the general hazards associated with its chemical class (halogenated

organic compounds and pyrazole derivatives). It is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific guidance and to ensure

compliance with all local, state, and federal regulations.

Chemical and Physical Properties
A clear understanding of the chemical's properties is the first step toward safe disposal.
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Property Value

IUPAC Name

3-{4-[2-(4-Chloro-phenyl)-5-methyl-2H-pyrazol-

3-ylmethoxy]-3,5-difluoro-phenyl}-2-methyl-

propionic acid

Chemical Formula C₂₁H₁₉ClF₂N₂O₃

Molecular Weight 420.84 g/mol

CAS Number 1224102-50-4

Appearance Solid powder

Hazard Assessment
Due to the presence of chlorinated and fluorinated aromatic rings and a pyrazole structure,

Metabolex-36 should be handled as a hazardous substance.

Environmental Hazards: Halogenated organic compounds can be persistent in the

environment and may be toxic to aquatic life. Improper disposal can lead to long-term

ecological damage.

Health Hazards: While specific toxicity data for Metabolex-36 is not readily available, related

chemical structures can be harmful if swallowed, absorbed through the skin, or inhaled.

Pyrazole derivatives have been associated with various biological activities and potential

toxicity.

Step-by-Step Disposal Procedures
Adherence to a strict, step-by-step disposal protocol is essential for safety and compliance.

Personal Protective Equipment (PPE): Before handling Metabolex-36, ensure appropriate

PPE is worn, including:

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles or a face shield
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A lab coat

Waste Segregation:

Solid Waste: Collect any solid Metabolex-36 waste, including contaminated consumables

(e.g., weigh boats, pipette tips), in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Metabolex-36 should be collected in a separate,

sealed, and clearly labeled hazardous waste container.

Do not mix Metabolex-36 waste with non-hazardous waste or other incompatible chemical

waste streams.

Waste Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "Metabolex-36" and its CAS number:

"1224102-50-4".

Indicate the major components and their approximate percentages if it is a mixed waste

stream.

Keep a log of the waste added to the container.

Storage of Chemical Waste:

Store waste containers in a designated, secure area, away from general laboratory traffic.

Ensure the storage area is well-ventilated.

Use secondary containment (e.g., a chemical-resistant tray or bin) to prevent the spread of

material in case of a leak.

Disposal Request:

Once the waste container is full or is no longer being used, arrange for its disposal through

your institution's EHS department.
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Follow your institution's specific procedures for requesting a chemical waste pickup.

Do not attempt to dispose of Metabolex-36 down the drain or in the regular trash.

Experimental Protocols
While specific experimental protocols involving Metabolex-36 are varied, the disposal portion

of any such protocol should conclude with the waste segregation and collection steps outlined

above. Any unused stock material should also be disposed of as hazardous waste.

Visualizing the Disposal Workflow
The following diagram illustrates the proper disposal workflow for Metabolex-36.
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Metabolex-36 Disposal Workflow
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Caption: A workflow diagram illustrating the key steps for the safe disposal of Metabolex-36.
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To cite this document: BenchChem. [Essential Procedures for the Proper Disposal of
Metabolex-36]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608977#metabolex-36-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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